Propeller-shaped molecules with a thiazole hub: structural landscape and hydrazone cap mediated tunable host behavior in 4-hydrazino-1,3-thiazoles†

CrystEngComm Pub Date: 2015-06-26 DOI: 10.1039/C5CE01042J

Abstract

Propeller-shaped molecules with 2,4,5-trisubstituted-1,3-thiazole as the hub and tunable blades (B1–B3) were synthesized as trivariant scaffolds. B1–B3 were modulated by varying the hydrazone capping in B1, the isothiocyanate in B2 and the α-haloketone in B3 and the structural landscapes examined. Multicomponent molecular crystals formed nitrogen rich channels (NRCs) of varied shapes and dimensions which were largely steered by the substitution pattern in B1 and established by varying carbonyl components. Isopropylidene derivatives (IPHAT) stabilized single file water inside the NRC (~34 Å2) between B1 and B2, benzylidene derivatives (BzHAT) formed a constricted NRC and accommodated solvates inside a hydrophobic cavity between B1 and B3 whereas a pincer-shaped NRC devoid of guest molecules was formed by cyclohexylidene derivatives (CyHAT). The hydrazone substituent-driven variation in solid state landscapes indicates a wide scope of expandability of these thiazole templates as supramolecular synthons for tunable hosts.

Graphical abstract: Propeller-shaped molecules with a thiazole hub: structural landscape and hydrazone cap mediated tunable host behavior in 4-hydrazino-1,3-thiazoles
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